6-Bromo-2-methoxy-1-nitronaphthalene

• IUPAC Name: 6-bromo-2-methoxy-1-nitronaphthalene
• InChI: InChI=1S/C11H8BrNO3/c1-16-10-5-2-7-6-8(12)3-4-9(7)11(10)13(14)15/h2-6H,1H3
• InChI Key: VQUIAHIZENASND-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C=C(C=C2)Br)[N+](=O)[O-]
• Molecular Formula: C11H8BrNO3
• DSSTOX Substance ID: DTXSID70622399
• Molecular Weight: 282.09 g/mol
• CAS No.: 123856-15-5

Description

6-Bromo-2-methoxy-1-nitronaphthalene is a chemical compound with the molecular formula C11H8BrNO3. It has a molecular weight of 282.09. The compound is usually in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is the same as its common name. The InChI code for this compound is 1S/C11H8BrNO3/c1-16-10-5-2-7-6-8(12)3-4-9(7)11(10)13(14)15/h2-6H,1H3.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 282.09.

Safety and Hazards

This compound may cause skin and eye irritation, and may also cause respiratory irritation if inhaled. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid contact with skin, eyes, or clothing.

Synthesis routes and methods I

Procedure details

10 ml of 98% strength nitric acid dissolved in 70 ml of acetic acid were added dropwise to 50 g (0.21 mol) of 6-bromo-2-methoxynaphthalene dissolved in 350 ml of acetic acid at room temperature. The mixture was heated to 50° C. and, after the product had crystallized, cooled. The precipitate was filtered off with suction to yield 53.1 g (90%) of the product. Melting point 156°-157° C.

Synthesis routes and methods II

Procedure details

An ice-cooled solution of 100% nitric acid (12.0 ml, 0.27 mol) in 95 ml of acetic anhydride was added dropwise to a solution of 6-bromo-2-methoxynaphthalene (61.7 g, 0.26 mol) and 0.25 ml of conc. sulfuric acid in 570 ml of acetic anhydride while maintaining the temperature at +30° to +40° C. The mixture was stirred for an additional 10 min. and filtered. The solid was washed with water and dried to give 60.0 g (73%) of the nitro compound. M.p. 151-152° C., 1H-NMR (CDCl3): 3.98 (s, 3H, CH3), 7.16-7.93 (m, 5H, ArH).

Synthesis routes and methods III

Procedure details

2-Bromo-6-methoxynaphthalene (20 g, 84.4 mmol) was dissolved in acetic acid (140 mL) by stirring vigorously at 70° C. This solution was cooled to 50° C. and a solution of nitric acid (>90%, 4 mL) in acetic acid (28 mL) was added dropwise. The resulting reaction mixture was stirred at 50° C. for four hours and then cooled to room temperature. The yellow solid was isolated by filtration and recrystallized from acetic acid to yield 6-bromo-2-methoxy-1-nitronaphthalene (18.7 g, 76% yield).